Cas no 946280-85-9 (4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine)

• Product Name: 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine
• CAS No: 946280-85-9
• MF: C₂₂H₂₉N₅O
• MW: 379.498564481735
• CID: 5958995
• PubChem ID: 27542949
• Update Time: 2025-05-26

4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine
• Methanone, (2-methylphenyl)[4-[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]-1-piperazinyl]-
• CCG-312724
• F2075-0588
• (4-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)(o-tolyl)methanone
• 946280-85-9
• 4-methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine
• AKOS005010588

• Inchi： 1S/C22H29N5O/c1-17-8-4-5-9-19(17)21(28)26-12-14-27(15-13-26)22-23-18(2)16-20(24-22)25-10-6-3-7-11-25/h4-5,8-9,16H,3,6-7,10-15H2,1-2H3
• InChI Key： BKDFJMRGJZHIOD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(N1CCN(C2=NC(N3CCCCC3)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 379.23721057g/mol
• Monoisotopic Mass: 379.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 620.7±65.0 °C(Predicted)
• pka: 11.66±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine

Introduction to 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine (CAS No. 946280-85-9) and Its Emerging Applications in Chemical Biology

4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine, identified by its CAS number 946280-85-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a piperazine-pyrimidine core with substituents that include a methyl group, a 2-methylbenzoyl moiety, and a piperidin-1-yl group, exhibits unique chemical and biological properties that make it a promising candidate for further exploration.

The compound’s molecular architecture suggests potential interactions with biological targets, particularly due to its ability to modulate enzyme activity and receptor binding. The presence of multiple aromatic rings and heterocyclic structures enhances its solubility and bioavailability, which are critical factors in drug development. Recent studies have highlighted the compound’s role in inhibiting specific kinases and other enzymes involved in cellular signaling pathways, making it a valuable tool for investigating therapeutic mechanisms.

4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine has been studied in the context of its potential applications in treating various diseases, including cancer and inflammatory disorders. Its ability to selectively interact with disease-causing proteins has opened new avenues for drug design. For instance, preclinical trials have demonstrated its efficacy in reducing tumor growth by inhibiting key enzymes that promote cell proliferation. These findings align with the broader trend in medicinal chemistry toward the development of targeted therapies that minimize side effects while maximizing therapeutic benefits.

The compound’s structural features also make it an interesting scaffold for derivative synthesis. By modifying its substituents, researchers can fine-tune its biological activity, solubility, and pharmacokinetic properties. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization is a critical step. The integration of computational modeling and high-throughput screening techniques has further accelerated the process of identifying novel derivatives of 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyrimidine with enhanced potency and selectivity.

Recent advancements in chemical biology have emphasized the importance of understanding molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of 4-methyl-2-4-(2-methylbenzoyl)piperazin-1-yl-6-(piperidin-1-y)pyrimidine with its target proteins. These structural insights have not only validated computational predictions but also provided new leads for optimizing drug candidates. For example, modifications based on these structural findings have led to derivatives with improved binding affinity and reduced off-target effects.

The compound’s potential extends beyond oncology; it has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies indicate that 4-methyl -2 - 4 - ( 2 - methylbenzoyl ) piperazin - 1 - yl - 6 - ( piperidin - 1 - y ) pyrimidine can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase enzymes. This dual functionality makes it a versatile candidate for developing multifaceted therapeutic strategies.

The synthesis of 4-methyl - 2 - 4 - ( 2 - methylbenzoyl ) piperazin - 1 - yl - 6 - ( piperidin - 1 - y ) pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater scalability, which is essential for industrial production.

From a regulatory perspective, 4-methyl - 2 - 4 - ( 2 - methylbenzoyl ) piperazin - 1 - yl - 6 - ( piperidin - 1 - y ) pyrimidine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes toxicology studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. Compliance with international guidelines such as those set by the International Council for Harmonisation (ICH) ensures that the compound meets stringent quality standards.

The future of 4-methyl – 2 – 4 – ( 2 – methylbenzoyl ) piperazin – 1 – yl – 6 – ( piperidin – 1 – y ) pyrimidine lies in its integration into next-generation drug development platforms. The combination of artificial intelligence (AI), machine learning (ML), and big data analytics is revolutionizing how new drugs are discovered and optimized. By leveraging these technologies, researchers can predictively model the biological activity of CAS No.946280–85–9 derivatives before experimental validation, significantly reducing time-to-market.

In conclusion, CAS No .946280–85–9, or 4-methyl–2–4–(2-methylbenzoyl)piperazin–1–yl–6–(piperidin–1–y)pyrimidine, represents a promising entity in chemical biology with diverse therapeutic applications. Its unique structure, combined with recent advancements in synthetic chemistry and computational biology, positions it as a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.